![molecular formula C17H24ClN3O2 B4757050 2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N,N-diethyl-2-oxoacetamide](/img/structure/B4757050.png)
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N,N-diethyl-2-oxoacetamide
Overview
Description
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N,N-diethyl-2-oxoacetamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as Etizolam, and it has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, and it has been found to have several applications in the field of science.
Mechanism of Action
The mechanism of action of Etizolam is not fully understood, but it is believed to work by enhancing the activity of gamma-aminobutyric acid (GABA) in the brain. GABA is a neurotransmitter that inhibits the activity of neurons in the brain, which leads to a calming effect.
Biochemical and Physiological Effects:
Etizolam has several biochemical and physiological effects, including:
1. Anxiolytic Effects: Etizolam has been found to have anxiolytic effects, which make it a promising candidate for the treatment of anxiety-related disorders.
2. Sedative Effects: Etizolam has been found to have sedative effects, which make it a promising candidate for the treatment of sleep-related disorders.
3. Anticonvulsant Effects: Etizolam has been found to have anticonvulsant effects, which make it a promising candidate for the treatment of epilepsy.
4. Antidepressant Effects: Etizolam has been found to have antidepressant effects, which make it a promising candidate for the treatment of depression.
Advantages and Limitations for Lab Experiments
Etizolam has several advantages and limitations for lab experiments, including:
Advantages:
1. Etizolam is relatively easy to synthesize in a laboratory setting.
2. Etizolam has been extensively studied, and its properties are well documented.
3. Etizolam has several potential applications in the field of science.
Limitations:
1. Etizolam is a controlled substance, and its use is strictly regulated.
2. Etizolam has potential side effects, which may affect the outcome of lab experiments.
3. Etizolam may have interactions with other compounds, which may affect the outcome of lab experiments.
Future Directions
There are several future directions for the study of Etizolam, including:
1. Further studies on the mechanism of action of Etizolam.
2. Studies on the potential use of Etizolam in the treatment of other disorders.
3. Studies on the potential side effects of Etizolam.
4. Studies on the potential interactions of Etizolam with other compounds.
5. Studies on the long-term effects of Etizolam use.
Conclusion:
2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-N,N-diethyl-2-oxoacetamide, commonly known as Etizolam, is a promising compound for scientific research. It has several potential applications in the field of science, including the treatment of anxiety-related disorders, sleep-related disorders, epilepsy, and depression. Although Etizolam has several advantages for lab experiments, its use is strictly regulated due to its potential side effects and interactions with other compounds. Further studies on the mechanism of action, potential side effects, and interactions of Etizolam are needed to fully understand its properties and potential applications.
Scientific Research Applications
Etizolam has been extensively studied for its potential use in scientific research. It has been found to have several applications in the field of science, including:
1. Anxiety Disorders: Etizolam has been found to be effective in the treatment of anxiety disorders. It has been shown to have anxiolytic properties, which make it a promising candidate for the treatment of anxiety-related disorders.
2. Insomnia: Etizolam has also been found to be effective in the treatment of insomnia. It has been shown to have sedative properties, which make it a promising candidate for the treatment of sleep-related disorders.
3. Epilepsy: Etizolam has been found to have anticonvulsant properties, which make it a promising candidate for the treatment of epilepsy.
4. Depression: Etizolam has been found to have antidepressant properties, which make it a promising candidate for the treatment of depression.
properties
IUPAC Name |
2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-N,N-diethyl-2-oxoacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClN3O2/c1-4-19(5-2)16(22)17(23)21-10-8-20(9-11-21)15-12-14(18)7-6-13(15)3/h6-7,12H,4-5,8-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHDOTNYAXRRRBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(=O)N1CCN(CC1)C2=C(C=CC(=C2)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-N,N-diethyl-2-oxoacetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({4-ethyl-5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-4H-1,2,4-triazol-3-yl}thio)-N-isobutylacetamide](/img/structure/B4756971.png)
![2-[(3-phenoxypropyl)thio]-1,3-benzothiazole](/img/structure/B4756983.png)
![6-bromo-N-methyl-N-[4-(1H-pyrazol-1-yl)benzyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4756990.png)
![1-(4-fluorobenzyl)-4-[1-(2-propyn-1-yl)-1H-benzimidazol-2-yl]-2-pyrrolidinone](/img/structure/B4757009.png)
![N-(5-chloro-2-methylphenyl)-2-{4-[(4-ethoxyphenyl)sulfonyl]-1-piperazinyl}acetamide](/img/structure/B4757016.png)
![N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2,2-diphenylacetamide](/img/structure/B4757024.png)
![2,5-dichloro-N-{2-[2-(2-furoyl)hydrazino]-2-oxoethyl}-N-methylbenzenesulfonamide](/img/structure/B4757026.png)
![2-methyl-3-[(methylsulfonyl)amino]-N-3-pyridinylbenzamide](/img/structure/B4757032.png)
![2-{5-bromo-3-[(1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-1H-indol-1-yl}-N-(2-methoxyethyl)acetamide](/img/structure/B4757040.png)
![N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B4757069.png)
